Cas no 1889108-83-1 (6-Bromo-1-chloroisoquinolin-5-amine)

• Product Name: 6-Bromo-1-chloroisoquinolin-5-amine
• CAS No: 1889108-83-1
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• CID: 4779083
• Update Time: 2025-08-02

6-Bromo-1-chloroisoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-chloroisoquinolin-5-amine

• Inchi： 1S/C9H6BrClN2/c10-7-2-1-6-5(8(7)12)3-4-13-9(6)11/h1-4H,12H2
• InChI Key： YSRFNEGPFVGVGF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=NC=CC=2C=1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9

Additional information on 6-Bromo-1-chloroisoquinolin-5-amine

6-Bromo-1-chloroisoquinolin-5-amine: A Comprehensive Overview

6-Bromo-1-chloroisoquinolin-5-amine, with the CAS number 1889108-83-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and structural versatility. The presence of bromine and chlorine substituents at specific positions on the isoquinoline ring imparts unique chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 6-Bromo-1-chloroisoquinolin-5-amine involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and minimizing environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields of 6-Bromo-1-chloroisoquinolin-5-amine while maintaining its structural integrity.

One of the most promising applications of 6-Bromo-1-chloroisoquinolin-5-amine lies in its potential as a lead compound in drug discovery. Isoquinoline derivatives are known to exhibit anti-inflammatory, antitumor, and antimicrobial activities, and this compound is no exception. Studies conducted in 2023 have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a candidate for the development of novel anti-inflammatory agents.

In addition to its pharmacological applications, 6-Bromo-1-chloroisoquinolin-5-amine has shown potential in the field of materials science. Its electronic properties make it a suitable candidate for use in organic semiconductors and optoelectronic devices. Researchers have explored its role as a building block for constructing advanced materials with tailored electronic characteristics, paving the way for innovations in flexible electronics and energy storage systems.

The structural uniqueness of 6-Bromo-1-chloroisoquinolin-5-amines also makes it an ideal substrate for further chemical modifications. By introducing additional functional groups or altering existing substituents, chemists can fine-tune its properties to suit specific applications. For example, recent studies have focused on the synthesis of derivatives with enhanced solubility or improved bioavailability, which could significantly expand its utility in therapeutic contexts.

From a sustainability perspective, the development of eco-friendly synthesis routes for 6-Bromo-1-chloroisoquinolin-amines is a growing area of interest. Green chemistry principles are being increasingly incorporated into the design of these processes, with an emphasis on reducing waste generation and minimizing energy consumption. Such efforts not only align with global sustainability goals but also contribute to the long-term viability of this compound's industrial production.

In conclusion, 6-Bromo-CAS number 1889108: A Comprehensive Overview highlights the multifaceted nature of this compound and its potential impact across various scientific domains. As research continues to uncover new insights into its properties and applications, 6-Bromo-CAS number 1889108 is poised to play an increasingly important role in advancing both medicinal chemistry and materials science.